Cas no 63364-15-8 (2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-)

63364-15-8 structure
Product Name:2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
CAS No:63364-15-8
Molecular Formula:C8H14N2
Molecular Weight:138.210161685944
CID:959941
PubChem ID:12434518
2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Properties
Names and Identifiers
-
- 2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
- AKOS006350935
- 63364-15-8
- DB-323773
- OEVYDWMZOGZKIJ-UHFFFAOYSA-N
-
- InChIKey: OEVYDWMZOGZKIJ-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H14N2/c1-6(2)8(5-9)10-7(3)4/h7,10H,1-4H3
- SMILES: CC(C)NC(=C(C)C)C#N
Computed Properties
- Exact Mass: 138.115698455g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 138.115698455g/mol
- Heavy Atom Count: 10
- Complexity: 177
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 35.8Ų
2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Related Literature
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Fei Tao,Qian Han,Peng Yang Chem. Commun., 2023,59, 14093-14109
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Baole Guan,Jun-Hong Zhang,Ting Sun Dalton Trans., 2021,50, 13042-13051
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Lin Cheng,Ping Tian,Honghong Duan,Qingfang Li,Xiaowen Song,Anyang Li,Liping Cao Chem. Sci., 2023,14, 833-842
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Hongjie Zhang Nanoscale, 2010,2, 2096-2103
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5. Front cover
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6. Microwave scattering parameters of ferro–nanocarbon composites for tracking range countermeasures†Ashwini P. Alegaonkar,Himangshu B. Baskey,Prashant S. Alegaonkar Mater. Adv., 2022,3, 1660-1672
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Sohaib Haseeb,Jesse R. Vanderveen,Devni Elamaldeniya,Kyle J. Boniface,Roland Lee,Philip G. Jessop Green Chem., 2021,23, 2457-2463
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Bradley D. Wahlen,Gary S. Groenewold,Brittany D. M. Hodges,Corey Pilgrim,Michelle R. Walton,J. Austin Murphy,William A. Smith,Haiyan Zhao Sustainable Energy Fuels, 2022,6, 5400-5413
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Habibun Nabi Muhammad Ekramul Mahmud,Rosiyah binti Yahya RSC Adv., 2016,6, 14778-14791
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Fengzhi Tang,Nigam P. Rath,Liviu M. Mirica Chem. Commun., 2015,51, 3113-3116
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